3-hydroxyhexanoyl-CoA

• Molecular Formula: C27H46N7O18P3S
• Molecular Weight: 881.7 g/mol
• InChI: InChI=1S/C27H46N7O18P3S/c1-4-5-15(35)10-18(37)56-9-8-29-17(36)6-7-30-25(40)22(39)27(2,3)12-49-55(46,47)52-54(44,45)48-11-16-21(51-53(41,42)43)20(38)26(50-16)34-14-33-19-23(28)31-13-32-24(19)34/h13-16,20-22,26,35,38-39H,4-12H2,1-3H3,(H,29,36)(H,30,40)(H,44,45)(H,46,47)(H2,28,31,32)(H2,41,42,43)/t15?,16-,20-,21-,22?,26-/m1/s1
• InChIKey: VAAHKRMGOFIORX-SZRPWBOJSA-N

Procurement and Research Guide for (S)-3-Hydroxyhexanoyl-CoA

(S)-3-Hydroxyhexanoyl-CoA, also designated L-3-hydroxyhexanoyl-CoA, is a 3-hydroxyacyl-CoA that functions as an obligate intermediate in the mitochondrial and peroxisomal beta-oxidation of medium-chain fatty acids [1]. It belongs to the class of organic compounds known as 3-hydroxyacyl-CoAs, which are essential thioester derivatives in fatty acid metabolism, and acts as a substrate for key enzymes such as 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) and enoyl-CoA hydratase (EC 4.2.1.17) [2].

Stereochemical form: (S)-enantiomer required for L-3-hydroxyacyl-CoA dehydrogenase assays

Chain-length specificity: Medium-chain (C6) substrate for kinetic and metabolic flux studies

Pathway role: Obligate intermediate in mitochondrial and peroxisomal β-oxidation

• [1] P. aeruginosa Metabolome Database: (S)-Hydroxyhexanoyl-CoA (PAMDB000538). Available at: http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB000538 View Source
• [2] ChEBI: (S)-3-hydroxyhexanoyl-CoA (CHEBI:28276). Available at: https://www.ebi.ac.uk/chebi/CHEBI:28276 View Source

Why In-Class Substitution of (S)-3-Hydroxyhexanoyl-CoA Fails

Within the 3-hydroxyacyl-CoA compound class, chain length is not a trivial parameter but a primary determinant of enzyme binding affinity, catalytic efficiency, and metabolic partitioning. Enzymes exhibit quantifiable chain-length specificity that dictates their affinity for different 3-hydroxyacyl-CoA species. For instance, mitochondrial 3-hydroxyacyl-CoA dehydrogenase from rat liver demonstrates significantly different Km values for (S)-3-hydroxyhexanoyl-CoA compared to its C4 and C8 analogs [1]. Furthermore, the stereochemistry at the C3 position is critical; (R)- and (S)-enantiomers serve as substrates for distinct enzyme systems, and substitution of the incorrect enantiomer would yield false-negative or erroneous kinetic data [2]. Consequently, simple interchange with a generic '3-hydroxyacyl-CoA' based solely on structural similarity is scientifically unsound and can invalidate experimental outcomes.

Target Attribute

Substitution Concern

(S)-stereochemistry

(R)-enantiomer may not be recognized by L-3-hydroxyacyl-CoA dehydrogenase, altering assay outcome

C6 chain length

C4 or C8 chain-length analogs exhibit different kinetic parameters and may shift metabolic partitioning

• [1] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203:372-383. (Data extracted from BRENDA Literature Summary) View Source
• [2] BRENDA Ligand: (R)-3-hydroxyhexanoyl-CoA. Available at: https://brenda-enzymes.de/ligand.php?brenda_ligand_id=153932 View Source

Quantitative Evidence Guide: How (S)-3-Hydroxyhexanoyl-CoA Compares to Analogs

Kinetic Comparison: Km of (S)-3-Hydroxyhexanoyl-CoA vs. C4, C8, and C10 Analogs for 3-Hydroxyacyl-CoA Dehydrogenase

In studies with purified mitochondrial 3-hydroxyacyl-CoA dehydrogenase from rat liver, (S)-3-hydroxyhexanoyl-CoA exhibits a distinct Km value that differentiates it from shorter and longer chain-length analogs. This quantitative difference in enzyme affinity underscores its unique kinetic profile in the beta-oxidation pathway [1].

Km Comparison

Head-to-head

0.0286 mM (C6)

C4: 0.0699; C8: 0.0163; C10: 0.088

Higher affinity supports kinetic modeling context

Mitochondrial enzyme, pH 7.3; data to verify

Evidence Dimension	Michaelis Constant (Km) for 3-hydroxyacyl-CoA dehydrogenase
Target Compound Data	0.0286 mM
Comparator Or Baseline	(S)-3-hydroxybutyryl-CoA (C4): 0.0699 mM; (S)-3-hydroxyoctanoyl-CoA (C8): 0.0163 mM; (S)-3-hydroxydecanoyl-CoA (C10): 0.088 mM
Quantified Difference	2.44-fold lower Km than C4; 1.75-fold higher Km than C8; 3.08-fold lower Km than C10
Conditions	Mitochondrial enzyme from Rattus norvegicus, oxidation reaction, pH 7.3

Why This Matters

The 2.44-fold lower Km compared to the C4 analog indicates significantly higher enzyme affinity for (S)-3-hydroxyhexanoyl-CoA, which is critical for accurate kinetic modeling and assay design in fatty acid oxidation studies.

• [1] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203:372-383. (Km data extracted from BRENDA) View Source

Enoyl-CoA Hydratase Reaction: (S)-3-Hydroxyhexanoyl-CoA Formation from trans-2-Hexenoyl-CoA

The enoyl-CoA hydratase (EC 4.2.1.17) catalyzes the reversible hydration of trans-2-enoyl-CoA to yield the corresponding (S)-3-hydroxyacyl-CoA. For the C6 substrate, the equilibrium lies favorably towards (S)-3-hydroxyhexanoyl-CoA formation, as indicated by the standard Gibbs free energy change [1]. This reaction is a key control point in the beta-oxidation spiral.

Hydration ΔG

Context-dependent

ΔrG'° = 2.16 kcal/mol

Favorable formation supports intermediate identity

BioCyc calculated standard Gibbs free energy

Evidence Dimension	Standard Gibbs Free Energy of Hydration
Target Compound Data	ΔrG'° = 2.1629639 kcal/mol (for (S)-3-hydroxyhexanoyl-CoA formation)
Comparator Or Baseline	trans-2-hexenoyl-CoA (substrate)
Quantified Difference	Favorable exergonic reaction
Conditions	BioCyc calculated standard Gibbs free energy for reaction: (S)-3-hydroxyhexanoyl-CoA ← (2E)-hexenoyl-CoA + H2O

Why This Matters

The thermodynamically favorable formation of (S)-3-hydroxyhexanoyl-CoA from its enoyl-CoA precursor confirms its role as a natural and stable intermediate, essential for studies requiring authentic pathway intermediates.

• [1] BioCyc: Reaction: (S)-3-hydroxyhexanoyl-CoA ← (2E)-hexenoyl-CoA + H2O (RXN-12567). Available at: https://biocyc.org/reaction?orgid=GCF_001541345&id=RXN-12567 View Source

Stereospecificity: (S)- vs. (R)-3-Hydroxyhexanoyl-CoA Enzyme Discrimination

The (S)- and (R)-enantiomers of 3-hydroxyhexanoyl-CoA are not functionally interchangeable. (S)-3-hydroxyhexanoyl-CoA is the substrate for L-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35), a key enzyme in mitochondrial beta-oxidation [1]. Conversely, (R)-3-hydroxyhexanoyl-CoA serves as a substrate for polyhydroxyalkanoate (PHA) synthases in bacterial systems [2]. This clear functional divergence necessitates the procurement of the correct stereoisomer.

Enantiomer Specificity

Class-level

(S)-enantiomer: substrate for L-3-HACoA DH

(R)-enantiomer: substrate for PHA synthase

Stereochemistry defines enzyme recognition

Enantiomer mismatch may yield no activity in β-oxidation assays

Evidence Dimension	Enzyme Substrate Specificity
Target Compound Data	(S)-3-hydroxyhexanoyl-CoA is substrate for L-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35)
Comparator Or Baseline	(R)-3-hydroxyhexanoyl-CoA is substrate for PHA synthase (EC 2.3.1.304)
Quantified Difference	Functional partitioning based on stereochemistry
Conditions	Enzyme classification based on BRENDA and MetaCyc data

Why This Matters

Procurement of the incorrect enantiomer would lead to complete experimental failure in beta-oxidation assays, as (R)-3-hydroxyhexanoyl-CoA is not recognized by mitochondrial L-3-hydroxyacyl-CoA dehydrogenase.

• [1] BRENDA Ligand: (S)-3-hydroxyhexanoyl-CoA. Available at: https://brenda-enzymes.org/ligand.php?brenda_ligand_id=95431 View Source
• [2] BRENDA Ligand: (R)-3-hydroxyhexanoyl-CoA. Available at: https://brenda-enzymes.de/ligand.php?brenda_ligand_id=153932 View Source

Industrial Relevance: Directed Evolution of PHA Synthase for Enhanced 3-Hydroxyhexanoyl-CoA Utilization

In the biosynthesis of polyhydroxyalkanoates (PHAs), the incorporation of 3-hydroxyhexanoate (3HHx) monomers is highly desirable for improving polymer properties. Recent directed evolution studies on the chimeric PHA synthase PhaCAR specifically targeted increased activity towards 3-hydroxyhexanoyl-CoA (3HHx-CoA) [1]. The F314H mutant exhibited increased activity toward 3HHx-CoA compared with the parent enzyme, whereas the activity toward the short-chain monomer 3-hydroxybutyryl-CoA decreased [1]. This demonstrates that 3-hydroxyhexanoyl-CoA is not merely a generic substrate but a specific engineering target for achieving desired polymer compositions.

PHA Synthase Evolution

Reported

F314H mutant: increased activity toward 3HHx-CoA

Decreased toward 3HB-CoA; specificity values not provided

Substrate preference shift supports engineering screening

Directed evolution in E. coli; Biomacromolecules 2022

Evidence Dimension	Enzyme Activity Shift (Mutant vs. Parent)
Target Compound Data	Increased activity toward 3-hydroxyhexanoyl-CoA (3HHx-CoA)
Comparator Or Baseline	Decreased activity toward 3-hydroxybutyryl-CoA (3HB-CoA) for the F314H mutant
Quantified Difference	Qualitative shift in substrate preference (specific activity values not provided in abstract)
Conditions	Directed evolution of PhaCAR synthase, assayed in Escherichia coli for P(3HB-co-3HHx) production

Why This Matters

This evidence directly validates 3-hydroxyhexanoyl-CoA as a critical, non-substitutable monomer for producing medium-chain-length PHA copolymers with tailored properties, guiding procurement for biopolymer R&D.

• [1] Phan HT, Hosoe Y, Guex M, Tomoi M, Tomita H, Zinn M, Matsumoto K. Directed Evolution of Sequence-Regulating Polyhydroxyalkanoate Synthase to Synthesize a Medium-Chain-Length-Short-Chain-Length (MCL-SCL) Block Copolymer. Biomacromolecules. 2022;23(3):1221-1231. View Source

Validated Application Scenarios for (S)-3-Hydroxyhexanoyl-CoA Based on Quantitative Evidence

Enzyme Kinetic Assays for Medium-Chain Fatty Acid Oxidation Research

(S)-3-Hydroxyhexanoyl-CoA is the optimal substrate for kinetic characterization of mitochondrial 3-hydroxyacyl-CoA dehydrogenase. Its distinct Km of 0.0286 mM for the rat liver enzyme provides a quantitative benchmark that differentiates it from the C4 (0.0699 mM) and C8 (0.0163 mM) analogs [1]. This specificity is critical for accurately modeling the enzyme's substrate preference along the fatty acid chain-length spectrum and for diagnosing metabolic disorders of medium-chain fatty acid oxidation.

Metabolic Pathway Tracing and Flux Analysis in Beta-Oxidation

As a defined intermediate in the beta-oxidation spiral, (S)-3-hydroxyhexanoyl-CoA is essential for stable isotope-resolved metabolomics studies. Its favorable formation from trans-2-hexenoyl-CoA (ΔrG'° = 2.16 kcal/mol) confirms its thermodynamic stability within the pathway [2]. Using authentic (S)-3-hydroxyhexanoyl-CoA ensures accurate tracking of carbon flux through the medium-chain segment of the pathway, avoiding the confounding effects that would arise from substituting with non-native chain-length analogs.

Directed Evolution and Screening of PHA Synthases for Advanced Biopolymers

In industrial biotechnology, (S)-3-hydroxyhexanoyl-CoA is the specific monomer precursor for producing poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) [P(3HB-co-3HHx)] with enhanced properties. The recent successful engineering of the PhaCAR synthase mutant (F314H), which demonstrated increased activity specifically toward 3-hydroxyhexanoyl-CoA while decreasing activity toward 3-hydroxybutyryl-CoA [3], validates its use as a key screening substrate for identifying and optimizing synthases capable of producing MCL-SCL block copolymers.

Stereospecific Substrate for L-3-Hydroxyacyl-CoA Dehydrogenase Assays

For laboratories studying mitochondrial beta-oxidation, the (S)-enantiomer of 3-hydroxyhexanoyl-CoA is the only functional substrate for L-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) [4]. Use of the (R)-enantiomer, which serves as a substrate for PHA synthases [5], would yield no activity in this context, underscoring the critical need for stereochemically defined (S)-3-hydroxyhexanoyl-CoA in these specific enzymatic assays.

Application

Selection Property

Validation Focus

Enzyme kinetic characterization

Substrate chain-length specificity

Kinetic parameter comparison for assay design

Metabolic flux analysis

Thermodynamic stability of intermediate

Pathway intermediate identity verification

PHA synthase engineering

Engineered substrate preference

Monomer incorporation efficiency screening

Stereospecific enzyme assays

(S)-enantiomer identity

Enantiomer-specific substrate activity

• [1] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203:372-383. View Source
• [2] BioCyc: Reaction: (S)-3-hydroxyhexanoyl-CoA ← (2E)-hexenoyl-CoA + H2O (RXN-12567). View Source
• [3] Phan HT, et al. Directed Evolution of Sequence-Regulating Polyhydroxyalkanoate Synthase... Biomacromolecules. 2022;23(3):1221-1231. View Source
• [4] BRENDA Ligand: (S)-3-hydroxyhexanoyl-CoA. View Source
• [5] BRENDA Ligand: (R)-3-hydroxyhexanoyl-CoA. View Source